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Compound of Interest

Compound Name: BTA-2

Cat. No.: B158044

Essential Safety and Handling Guide for BTA-2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BTA-2 (2-(4'-(dimethylamino)phenyl)-6-methyl-
benzothiazole), a fluorescent dye used in amyloid research. Adherence to these procedures is
vital for ensuring laboratory safety and proper experimental conduct.

Chemical Identification and Properties

Property Value Source
2-(4'-
Chemical Name (dimethylamino)phenyl)-6- [11[2]

methyl-benzothiazole

CAS Number 10205-62-6 [2]

Molecular Formula Ci6H16N2S [3]

Molecular Weight 268.38 g/mol [1]

Appearance Yellow solid [1]

Solubility Soluble in DMSO [1]
Freeze (<-15 °C), protect from

Storage ) [1]
light

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b158044?utm_src=pdf-interest
https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole-catalog-23052.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole-catalog-23052.pdf
https://www.chemsrc.com/en/cas/10205-62-6_512244.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENCHE

Hazard Identification and Personal Protective Equipment
(PPE)

While BTA-2 is not classified as a hazardous substance or mixture, its toxicological properties
have not been thoroughly investigated.[2] Therefore, it is imperative to handle it with caution,
employing standard laboratory safety practices. The following personal protective equipment is

recommended.[2]

PPE Category

Recommended Equipment

Rationale

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile)

To prevent skin contact.[2][4]

[5]

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes.

[2]141[5]

. ) To prevent contamination of
Skin and Body Protection Laboratory coat

personal clothing.[2][4][5]

Not generally required under
normal handling conditions.

Use in a well-ventilated area. If

Respiratory Protection To avoid inhalation of particles.

dusts or aerosols are
generated, a NIOSH-approved

respirator may be necessary.

First Aid Measures
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Exposure Route First Aid Procedure

) Move the individual to fresh air. If symptoms
Inhalation . . .
arise, seek medical advice.[2]

Immediately wash the affected area with soap
_ and copious amounts of water for at least 15
Skin Contact ) o . :
minutes. If irritation persists, seek medical

advice.[2]

Assure adequate flushing by separating the
Eye Contact eyelids with fingers and rinsing with water for at

least 15 minutes. Seek medical advice.[2]

If the person is conscious, wash out their mouth
Ingestion with water. Do not induce vomiting. Seek

medical advice.[2]

Operational and Disposal Plans

Handling and Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Protect the material from long-term exposure to light.[1][2]

Avoid contact with skin and eyes, and prevent inhalation of the substance.[2]

Wash hands thoroughly after handling.[2]

Spill and Accidental Release Measures:

o Use appropriate protective equipment during cleanup.

o Promptly clean up spills to prevent them from entering drains.[2]

Disposal:
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» Dispose of BTA-2 and any contaminated materials in accordance with local, state, and
federal regulations.

e Prevent the product from entering drains.[2]

Experimental Protocol: In Vitro Amyloid Fibril
Binding Assay

The following is a general protocol for utilizing BTA-2 in an in vitro assay to identify amyloid
fibrils.[3] This protocol should be adapted based on specific experimental needs.[3]

Materials:

BTA-2

Amyloid fibrils (e.g., insulin-derived)

Acetonitrile (CH3CN) or Dimethyl sulfoxide (DMSO)

pH 2 water

Procedure:

e Preparation of Amyloid Fibrils:

[¢]

Dissolve insulin in pH 2 water (e.g., at 5 mg/mL).

[¢]

Filter the solution through a 0.2 um filter.

Incubate at 60°C for 24 hours to induce fibril formation.

o

o

Centrifuge the solution to remove any non-fibrillar aggregates. The supernatant contains
the amyloid fibrils.

e Preparation of BTA-2 Stock Solution:

o Prepare a stock solution of BTA-2 in a suitable solvent such as DMSO or acetonitrile (e.g.,
0.8 mg/mL).
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e Binding Assay:

o Dilute the amyloid fibril solution with pH 2 water.

o Add the BTA-2 stock solution to the diluted fibril solution.

o The final concentration of reactants will need to be optimized for the specific assay.
e Spectroscopic Analysis:

o Measure the fluorescence of the solution. BTA-2 exhibits enhanced fluorescence upon
binding to amyloid fibrils.[3]

o Excitation and emission wavelengths for BTA-2 are approximately 355 nm and 426 nm,
respectively.[1]

Visual Workflow and Logical Relationships

The following diagrams illustrate the general workflow for handling BTA-2 and a conceptual

representation of its application in amyloid detection.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://www.chemsrc.com/en/cas/10205-62-6_512244.html
https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bta-2-2-4-dimethylamino-phenyl-6-methyl-benzothiazole.pdf
https://www.benchchem.com/product/b158044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

BTA-2 Handling and Experimental Workflow
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Caption: General workflow for safe handling and use of BTA-2 in a laboratory setting.
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Conceptual Diagram of BTA-2 Action

Free BTA-2
(Low Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158044+#personal-protective-equipment-for-handling-
bta-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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